3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]propanamide

• Molecular Formula: C15H22BrN5O
• Molecular Weight: 368.27 g/mol
• IUPAC Name: 3-(4-bromo-3-methylpyrazol-1-yl)-N-[1-(1-ethyl-5-methylpyrazol-4-yl)ethyl]propanamide
• InChI: InChI=1S/C15H22BrN5O/c1-5-21-12(4)13(8-17-21)10(2)18-15(22)6-7-20-9-14(16)11(3)19-20/h8-10H,5-7H2,1-4H3,(H,18,22)
• InChI Key: WUBSQBRERGDMEH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C(C)NC(=O)CCN2C=C(C(=N2)C)Br)C

Description

3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]propanamide is a synthetic organic compound that belongs to the class of pyrazole derivatives This compound is characterized by the presence of two pyrazole rings, one of which is substituted with a bromo group and a methyl group, while the other is substituted with an ethyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]propanamide typically involves the following steps:

Formation of the Pyrazole Rings: The pyrazole rings are synthesized through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.

Bromination: The bromination of the pyrazole ring is achieved using bromine or a brominating agent such as N-bromosuccinimide.

Alkylation: The alkylation of the pyrazole ring is carried out using alkyl halides in the presence of a base such as potassium carbonate.

Amidation: The final step involves the formation of the amide bond through the reaction of the brominated and alkylated pyrazole with an appropriate amine under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups on the pyrazole rings, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can target the bromo group, converting it to a hydrogen atom or other functional groups.

Substitution: The bromo group can be substituted with various nucleophiles, such as amines, thiols, or alkoxides, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide or potassium carbonate, and are typically carried out in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of hydrogenated derivatives.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]propanamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its anti-inflammatory, analgesic, and anticancer properties.

Biological Studies: It is used as a tool compound in biological studies to understand the role of pyrazole derivatives in various biochemical pathways.

Chemical Biology: The compound serves as a probe to study protein-ligand interactions and enzyme inhibition.

Material Science: It is explored for its potential use in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby blocking substrate access or altering enzyme conformation. In biological systems, it may modulate signaling pathways by interacting with receptors or other proteins, leading to changes in cellular responses.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)benzonitrile
• 4-bromo-1,5-dimethyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazole
• 3-(4-bromo-5-methyl-1H-pyrazol-1-yl)propanoic acid

Uniqueness

Compared to similar compounds, 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]propanamide is unique due to its dual pyrazole ring structure with distinct substituents. This structural feature imparts specific physicochemical properties and biological activities that are not observed in other related compounds. The presence of both bromo and ethyl groups on the pyrazole rings enhances its potential for diverse chemical modifications and applications in various research fields.